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Compound of Interest

Compound Name: Vinylcyclooctane

Cat. No.: B1216576

Essential Safety and Handling Guide for
Vinylcyclooctane

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of Vinylcyclooctane. It is intended for researchers, scientists,
and drug development professionals to ensure safe laboratory practices.

Hazard Summary

Vinylcyclooctane is a chemical that requires careful handling due to its hazardous properties.
Based on available data, it is classified as:

» Highly Flammable: The liquid and its vapor are highly flammable.[1]
» Harmful if Swallowed: Poses a significant health risk if ingested.[1]
e Environmental Hazard: Very toxic to aquatic life, with long-lasting effects.[1]

The GHS pictograms associated with this chemical are Flammable, Irritant, and Environmental
Hazard.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against chemical exposure. The
following PPE is mandatory when handling Vinylcyclooctane.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1216576?utm_src=pdf-interest
https://www.benchchem.com/product/b1216576?utm_src=pdf-body
https://www.benchchem.com/product/b1216576?utm_src=pdf-body
https://www.benchchem.com/product/b1216576?utm_src=pdf-body
https://www.smolecule.com/products/s596243
https://www.smolecule.com/products/s596243
https://www.smolecule.com/products/s596243
https://www.smolecule.com/products/s596243
https://www.benchchem.com/product/b1216576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specific PPE Requirement

Rationale

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield should

To protect eyes and face from

Eye & Face be worn over goggles when splashes, sprays, and potential
there is a risk of splashing ora  projectiles.[3][4]
highly exothermic reaction.[2]
[3]
Chemical-resistant gloves
(e.g., Nitrile, Neoprene). )
) o To prevent skin contact. All
Disposable nitrile gloves )
) disposable gloves are
provide good short-term
) ) ) permeable to some extent;
Hand protection.[2] It is crucial to )
select the one with the lowest
consult the glove N ] B
) permeability for this specific
manufacturer's resistance
) o ) hazard.[5]
guide for suitability against
Vinylcyclooctane.
A flame-resistant lab coat worn
over long pants and closed- To protect skin and clothing
toe, liquid-resistant shoes.[2] from contamination.[5] Cotton
Body [5] For larger quantities or or other non-synthetic clothing

increased splash potential, a
chemical-resistant apron or

coveralls should be used.[4][6]

should be worn under the lab

coat.

Respiratory

All handling of
Vinylcyclooctane must be
performed in a certified
chemical fume hood to
minimize inhalation exposure.
[7] If engineering controls are
insufficient or in the event of a
large spill, a NIOSH-approved
air-purifying respirator with
appropriate organic vapor

cartridges is required.[2][6]

To protect against inhaling

harmful vapors.
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Quantitative Data

The following tables summarize the known physical, chemical, and safety data for
Vinylcyclooctane.

Physical and Chemical Properties

Property Value

Molecular Formula CioHais[1]

Molecular Weight 138.25 g/mol [1]

Boiling Point ~178.7 °C (Estimated)[1]
Flash Point ~ 48 °C (Estimated)[1]

| Octanol-Water Partition Coefficient (Log P) | ~ 5.03 (Estimated, indicates high lipophilicity)[1] |

Exposure Limits

Substance Limit Type Value
No specific OSHA PEL or
Vinylcyclooctane N/A ACGIH TLV has been
established.

Vinyl Cyclohexene Dioxide
ACGIH TLV (8-hr TWA) 0.1 ppm[7]
(Related Compound)

Vinyl Cyclohexene Dioxide
NIOSH REL (10-hr TWA) 10 ppm[7]
(Related Compound)

Given the lack of specific data for Vinylcyclooctane, all contact should be minimized to the
lowest possible level.

Operational and Disposal Plans
Experimental Protocol: Safe Handling Workflow
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This protocol outlines the step-by-step procedure for safely using Vinylcyclooctane in a
laboratory setting.

1. Pre-Handling Preparation:

¢ Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

 Fume Hood Verification: Ensure the chemical fume hood is operational and has a current
certification.

e PPE Inspection: Inspect all PPE for damage or contamination before use.

o Spill Kit: Confirm that a spill kit appropriate for flammable liquids is readily accessible.

o Emergency Equipment: Locate the nearest safety shower, eyewash station, and fire
extinguisher.

2. Handling Procedure:

e Work in Fume Hood: Conduct all transfers and manipulations of Vinylcyclooctane inside a
certified chemical fume hood.

e Grounding: Use proper grounding and bonding techniques for containers to prevent static
discharge when transferring flammable liquids.

» Avoid Ignition Sources: Keep away from open flames, hot surfaces, and sparks.

o Dispensing: Use a bottle-top dispenser or pipette with compatible tips to transfer the liquid.
Avoid pouring directly from large containers to small ones to minimize vapor release and
splashing.

o Keep Containers Closed: Keep containers sealed when not in use.

3. Post-Handling Procedures:

o Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
and then clean with soap and water.

o Glove Removal: Remove gloves using the proper technique to avoid skin contamination and

dispose of them in the designated hazardous waste stream.
» Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[7]

Waste Disposal Plan

e Liquid Waste: Collect all waste Vinylcyclooctane and solutions containing it in a clearly
labeled, sealed, and compatible hazardous waste container. The label should read
"Hazardous Waste," "Flammable Liquid," and "Vinylcyclooctane."
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Solid Waste: All contaminated materials (e.g., gloves, pipette tips, paper towels) must be
disposed of in a designated solid hazardous waste container. Do not mix with general
laboratory trash.

Storage: Store waste containers in a designated satellite accumulation area away from
ignition sources and incompatible materials.

Disposal Request: Follow your institution's procedures for hazardous waste pickup and
disposal.

Emergency Procedures

Spill:
o Alert personnel in the immediate area and evacuate if necessary.

o If the spill is small and you are trained to handle it, use a flammable liquid spill kit to
absorb the material.

o Eliminate all ignition sources.

o Place absorbed material into a sealed container for hazardous waste disposal.

o For large spills, evacuate the area and contact your institution's emergency response
team.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash
station, holding eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.
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Mandatory Visualization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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